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  3. Methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate
Methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate Methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate
Brand Name: Vulcanchem
CAS No.: 13744-19-9
VCID: VC20940047
InChI: InChI=1S/C21H28O4/c1-12-9-21-10-13(12)5-6-14(21)20-8-4-7-19(2,18(23)25-11-20)16(20)15(21)17(22)24-3/h13-16H,1,4-11H2,2-3H3/t13-,14+,15-,16-,19-,20-,21+/m1/s1
SMILES: CC12CCCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)OC)COC2=O
Molecular Formula: C21H28O4
Molecular Weight: 344.4 g/mol

Methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate

CAS No.: 13744-19-9

Cat. No.: VC20940047

Molecular Formula: C21H28O4

Molecular Weight: 344.4 g/mol

* For research use only. Not for human or veterinary use.

Methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate - 13744-19-9

Specification

CAS No. 13744-19-9
Molecular Formula C21H28O4
Molecular Weight 344.4 g/mol
IUPAC Name methyl (1R,2R,5R,8R,9S,10S,11R)-11-methyl-6-methylidene-12-oxo-13-oxapentacyclo[9.3.3.15,8.01,10.02,8]octadecane-9-carboxylate
Standard InChI InChI=1S/C21H28O4/c1-12-9-21-10-13(12)5-6-14(21)20-8-4-7-19(2,18(23)25-11-20)16(20)15(21)17(22)24-3/h13-16H,1,4-11H2,2-3H3/t13-,14+,15-,16-,19-,20-,21+/m1/s1
Standard InChI Key SDNANUVFTHNCBP-PINGQMQUSA-N
Isomeric SMILES C[C@@]12CCC[C@@]3([C@@H]1[C@@H]([C@]45[C@H]3CC[C@H](C4)C(=C)C5)C(=O)OC)COC2=O
SMILES CC12CCCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)OC)COC2=O
Canonical SMILES CC12CCCC3(C1C(C45C3CCC(C4)C(=C)C5)C(=O)OC)COC2=O

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